Cas no 178172-26-4 (1-tert-butyl 2-ethyl (2S)-2,3-dihydro-1H-pyrrole-1,2-dicarboxylate)

• Product Name: 1-tert-butyl 2-ethyl (2S)-2,3-dihydro-1H-pyrrole-1,2-dicarboxylate
• CAS No: 178172-26-4
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• MDL: MFCD11501326
• CID: 98409
• PubChem ID: 10562087
• Update Time: 2025-04-18

1-tert-butyl 2-ethyl (2S)-2,3-dihydro-1H-pyrrole-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-1-tert-Butyl 2-ethyl 2,3-dihydro-1H-pyrrole-1,2-dicarboxylate
• (S)-1-Boc-2,3-dihydro-2-pyrrolecarboxylic Acid
• (S)-1-Boc-2,3-dihydro-2-pyrrolecarboxylic acid ethyl ester
• 1H-Pyrrole-1,2-dicarboxylicacid, 2,3-dihydro-, 1-(1,1-dimethylethyl) 2-ethyl ester, (2S)-
• 1-O-tert-butyl 2-O-ethyl (2S)-2,3-dihydropyrrole-1,2-dicarboxylate
• Ethyl N-Boc-L-proline-4-ene
• SAXAGLIPTIN IV
• (5S)-4,5-dihydro-1H-pyrrole-1,5-dicarboxylic acid 1-(1,1-dimethylethyl)-5-ethyl ester
• (5S)-N-(tert-butoxycarbonyl)-5-ethoxycarbonyl-2-pyrroline
• (S)-2,3-dihydro-pyrrole-1,2-dicarboxylicacid 1-tert-butyl ester 2-ethyl ester
• PYR230
• Saxagliptin Intermediate 1
• ethyl N- Boc- 4,5- dehydroprolinate
• 1-tert-butyl 2-ethyl (2S)-2,3-dihydro-1H-pyrrole-1,2-dicarboxylate
• (S)-1-tert-Butyl2-ethyl2,3-dihydro-1H-pyrrole-1,2-dicarboxylate
• (S)-2,3-Dihydropyrrole-1,2-dicarboxylic acid 1-tert-butyl ester 2-ethyl ester
• DTXSID60441793
• AC-25292
• SCHEMBL1571674
• (S)-2,3-Dihydro-pyrrole-1,2-dicarboxylic acid 1-tert-butyl ester 2-ethyl ester
• (S)-1-tert-butyl 2-ethyl 2,3-dihydropyrrole-1,2-dicarboxylate
• AKOS015909619
• AS-20004
• MFCD11501326
• Ethyl N-Boc-L-prolin-4-ene
• 1H-Pyrrole-1,2-dicarboxylic acid, 2,3-dihydro-, 1-(1,1-dimethylethyl) 2-ethyl ester, (2S)-
• 178172-26-4
• Ethyl (S)-1-Boc-2,3-dihydro-2-pyrrolecarboxylate
• AZVLZXHTXUIWRZ-VIFPVBQESA-N
• EN300-7098043
• CS-0021429

• MDL： MFCD11501326
• Inchi： 1S/C12H19NO4/c1-5-16-10(14)9-7-6-8-13(9)11(15)17-12(2,3)4/h6,8-9H,5,7H2,1-4H3/t9-/m0/s1
• InChI Key： AZVLZXHTXUIWRZ-VIFPVBQESA-N
• SMILES： O(C(N1C=CC[C@H]1C(=O)OCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 241.13100
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.1±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 315.6°C at 760 mmHg
• Flash Point: 144.7±27.9 °C
• Refractive Index: 1.49
• PSA: 55.84000
• LogP: 2.01050
• Vapor Pressure: No data available

1-tert-butyl 2-ethyl (2S)-2,3-dihydro-1H-pyrrole-1,2-dicarboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8 °C